Cas no 36823-84-4 (p-(Pentyloxy)benzoyl Chloride)

p-(Pentyloxy)benzoyl Chloride structure
p-(Pentyloxy)benzoyl Chloride structure
Product Name:p-(Pentyloxy)benzoyl Chloride
CAS No:36823-84-4
MF:C12H15ClO2
MW:226.699302911758
MDL:MFCD00041723
CID:89221
PubChem ID:94910
Update Time:2025-04-18

p-(Pentyloxy)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-pentyloxybenzoyl chloride
    • 4-n-Amyloxybenzoyl chloride
    • 4-n-Pentyloxybenzoyl chloride
    • 4-(Pentyloxy)benzoyl chloride
    • 4-pentoxybenzoyl chloride
    • p-(Pentyloxy)benzoyl Chloride
    • 36823-84-4
    • 4-(n-pentyloxy)benzoyl chloride
    • EINECS 253-230-0
    • Benzoyl chloride, 4-(pentyloxy)-
    • 4-PENTYLOXYBENZOIC ACID CHLORIDE
    • AKOS005173312
    • 4-(pentyloxy)benzoylchloride
    • p-Pentyloxybenzoyl chloride
    • BENZOYL CHLORIDE, P-PENTYLOXY-
    • DTXSID2068002
    • NSC 7951
    • 4-(AMYLOXY)BENZOYL CHLORIDE
    • p-Pentoxybenzoyl chloride
    • 4-(n-pentyloxy) benzoyl chloride
    • NSC-7951
    • NSC7951
    • 4-N-Pentyloxybenzoyl chloride, AldrichCPR
    • CS-0323342
    • 7106R4S2OR
    • MFCD00041723
    • F2146-0650
    • SCHEMBL1023839
    • NS00030105
    • UNII-7106R4S2OR
    • STR04369
    • FT-0616847
    • BBL014960
    • DTXCID3039242
    • ALBB-011336
    • DB-112911
    • MDL: MFCD00041723
    • Inchi: 1S/C12H15ClO2/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3
    • InChI Key: IBQDPNHVFRFCFK-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)OCCCCC)=O
    • BRN: 2937454

Computed Properties

  • Exact Mass: 226.07600
  • Monoisotopic Mass: 226.076057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1,087 g/cm3
  • Melting Point: 160 ºC
  • Boiling Point: 160 °C (6 mmHg)
  • Flash Point: >110°C
  • Refractive Index: 1.542-1.544
  • PSA: 26.30000
  • LogP: 3.63460
  • Solubility: React with water
  • Sensitiveness: Moisture Sensitive

p-(Pentyloxy)benzoyl Chloride Security Information

  • Hazardous Material transportation number:UN 3265
  • Hazard Category Code: 34-29-36
  • Safety Instruction: 45-36/37/39-26
  • Hazardous Material Identification: C
  • Packing Group:II
  • Packing Group:II
  • Risk Phrases:R34
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes

p-(Pentyloxy)benzoyl Chloride Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

p-(Pentyloxy)benzoyl Chloride Pricemore >>

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p-(Pentyloxy)benzoyl Chloride Production Method

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